BENGHE Foundational & Exploratory

Check Availability & Pricing

In Vitro Antifungal Spectrum of Nystatin in
Mycolog: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mycolog

Cat. No.: B7812407

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nystatin, a polyene macrolide antibiotic derived from Streptomyces noursei, is a well-
established antifungal agent with a primary application in the treatment of infections caused by
Candida species.[1] It is the active antifungal component in Mycolog-Il, a topical formulation
that also contains the corticosteroid triamcinolone acetonide for its anti-inflammatory and
antipruritic properties.[2][3] This technical guide provides a comprehensive overview of the in
vitro antifungal spectrum of nystatin, with a focus on its activity as formulated in Mycolog. The
information presented herein is intended for researchers, scientists, and professionals involved
in drug development and antifungal research.

While extensive data exists for nystatin as a standalone compound, it is important to note that
in vitro studies specifically evaluating the antifungal spectrum of the combined nystatin and
triamcinolone acetonide formulation (Mycolog) are not readily available in the public domain.
The data presented here is based on studies of nystatin alone, and any potential interactions
between nystatin, triamcinolone acetonide, and the vehicle in the final product that could alter
its in vitro activity are not fully elucidated.

Mechanism of Action

Nystatin exerts its antifungal effect by binding to ergosterol, a primary sterol component of the
fungal cell membrane. This binding leads to the formation of pores or channels in the
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membrane, disrupting its integrity and causing leakage of essential intracellular components,
such as potassium ions.[4][5] This disruption of the osmotic balance ultimately leads to fungal
cell death.[4] In addition to pore formation, nystatin has been shown to induce oxidative stress
within the fungal cell, leading to the production of reactive oxygen species (ROS).[4] These
ROS can further damage cellular components, including proteins, lipids, and nucleic acids,
contributing to the overall antifungal effect.[4]

In Vitro Antifungal Spectrum

The in vitro antifungal activity of nystatin is broad, encompassing a wide range of yeasts and
molds. The most common method for determining in vitro susceptibility is broth microdilution,
which yields the Minimum Inhibitory Concentration (MIC), the lowest concentration of an
antifungal agent that inhibits the visible growth of a microorganism.

Nystatin In Vitro Susceptibility Data for Various Fungal
Species
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Fungal Number of MIC Range MIC50 MIC90
. Reference
Species Isolates (ng/mL) (ng/mL) (ng/mL)
Candida
_ 44 0.016 - 16 1 4 [6]
albicans
Candida
_ 103 0.06 - >16 1 2 [1]
albicans
Candida
103 0.06 - >16 1 2 [1]
glabrata
Candida
, 103 0.06 - >16 1 2 [1]
krusei
Candida
o 103 0.06 - >16 1 2 [1]
parapsilosis
Candida
o 103 0.06 - >16 1 2 [1]
tropicalis
Trichophyton <0.00012-
10 - - [7]
rubrum 0.002
Trichophyton
. Py w10 <0.00012- 7]
mentagro - -
Jropny 0.002
es
Trichophyton <0.00012-
10 - - [7]
tonsurans 0.002
Malassezia
) 10 0.004-0.016 - - [7]
restricta

Note: MIC50 and MIC90 represent the MICs at which 50% and 90% of the isolates were
inhibited, respectively.

Experimental Protocols

The following is a detailed methodology for a key experiment cited in the determination of the in
vitro antifungal spectrum of nystatin, based on the Clinical and Laboratory Standards Institute
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(CLSI) M27-A3 guidelines for broth microdilution testing of yeasts.

Broth Microdilution Antifungal Susceptibility Testing of
Nystatin Against Candida Species

1. Preparation of Nystatin Stock Solution:

» A stock solution of nystatin is prepared by dissolving the pure powder in an appropriate
solvent, such as dimethyl sulfoxide (DMSO), to a high concentration (e.g., 1600 pg/mL).

2. Preparation of Microdilution Plates:

» A series of twofold dilutions of the nystatin stock solution is prepared in a 96-well microtiter
plate using RPMI 1640 medium buffered with MOPS.

» The final concentrations in the wells typically range from 0.03 to 16 pg/mL.

o A growth control well (containing medium and inoculum but no drug) and a sterility control
well (containing medium only) are included on each plate.

3. Inoculum Preparation:

o The Candida isolate to be tested is subcultured on Sabouraud dextrose agar and incubated
for 24 hours at 35°C.

o A suspension of the yeast is prepared in sterile saline and its turbidity is adjusted to match a
0.5 McFarland standard, which corresponds to approximately 1-5 x 106 CFU/mL.

e This suspension is then diluted in RPMI 1640 medium to achieve a final inoculum
concentration of 0.5-2.5 x 103 CFU/mL in the microtiter wells.

4. Inoculation and Incubation:
o Each well of the microtiter plate is inoculated with the standardized fungal suspension.
e The plates are incubated at 35°C for 24-48 hours.

5. Determination of MIC:
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e The MIC is determined as the lowest concentration of nystatin that causes a significant
inhibition of growth (typically =250% reduction) compared to the growth control well.

e The endpoint can be read visually or with a spectrophotometer.

Visualizations
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Caption: Nystatin's mechanism of action leading to fungal cell death.

Experimental Workflow for Broth Microdilution
Susceptibility Testing
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Caption: Workflow for broth microdilution antifungal susceptibility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. In Vitro Activity of Nystatin Compared with Those of Liposomal Nystatin, Amphotericin B,
and Fluconazole against Clinical Candida Isolates - PMC [pmc.nchbi.nlm.nih.gov]

e 2. Nystatin and Triamcinolone Acetonide (Nystatin and Triamcinolone Acetonide Cream,
Ointment): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]

» 3. my.clevelandclinic.org [my.clevelandclinic.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7812407?utm_src=pdf-body-img
https://www.benchchem.com/product/b7812407?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC140327/
https://pmc.ncbi.nlm.nih.gov/articles/PMC140327/
https://www.rxlist.com/nystatin-and-triamcinolone-acetonide-drug.htm
https://www.rxlist.com/nystatin-and-triamcinolone-acetonide-drug.htm
https://my.clevelandclinic.org/health/drugs/18591-nystatin-triamcinolone-cream-or-ointment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7812407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. What is the mechanism of Nystatin? [synapse.patsnap.com]

5. Osmotic Effects Induced by Pore-Forming Agent Nystatin: From Lipid Vesicles to the Cell -
PMC [pmc.ncbi.nlm.nih.gov]

e 6. In vitro activity of five antifungal agents against Candida albicans isolates, Sari, Iran -
PMC [pmc.ncbi.nlm.nih.gov]

e 7. academic.oup.com [academic.oup.com]
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[https://www.benchchem.com/product/b7812407#in-vitro-antifungal-spectrum-of-nystatin-in-
mycolog]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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